2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine

• IUPAC Name: 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
• InChI: InChI=1S/C11H17BN2O3/c1-10(2)11(3,4)17-12(16-10)8-6-13-9(15-5)14-7-8/h6-7H,1-5H3
• InChI Key: NPIOFBGJGBMTRC-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(N=C2)OC
• Molecular Formula: C11H17BN2O3
• DSSTOX Substance ID: DTXSID00702673
• Molecular Weight: 236.08 g/mol
• CAS RN: 1052686-60-8

Description

“2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine” is an organic compound with borate and sulfonamide groups. It is an important intermediate in organic synthesis and has a wide range of applications in pharmacy and biology.

Synthesis Analysis

This compound can be synthesized through nucleophilic and amidation reactions. It can also be prepared from pinacol borane and dimethyl carbonate.

Molecular Structure Analysis

The molecular formula of this compound is C12H18BNO3. The structure of the title compound has been characterized by 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction.

Chemical Reactions Analysis

The compound is employed in the synthesis, optical, and electrochemical properties of novel copolymers on the basis of benzothiadiazole and electron-rich arene units.

Physical And Chemical Properties Analysis

The compound is a solid at 20°C. It has a refractive index of 1.4096 and a density of 0.9642 g/mL at 25°C. The compound is soluble in water.

Scientific Research Applications

1. Synthesis and Crystal Structure Analysis

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine is used in the synthesis of various boric acid ester intermediates. These compounds, characterized using techniques like FTIR, NMR, mass spectrometry, and X-ray diffraction, are crucial for understanding molecular structures and physicochemical properties. The synthesis involves a three-step substitution reaction, and its molecular structures are optimized using density functional theory (DFT), aligning closely with X-ray diffraction findings. These studies contribute to the broader understanding of molecular conformation and electrostatic potential in chemical compounds (Huang et al., 2021).

2. Isotope-Labelled Compound Synthesis

This compound is instrumental in synthesizing isotope-labeled inhibitors, like the HSP90 inhibitor TAK-459. It plays a role in the production of key intermediates, demonstrating its utility in creating isotope-labeled compounds for potential therapeutic applications. This usage highlights the compound's significance in medicinal chemistry and drug development (Plesescu et al., 2014).

3. Application in Antiviral Research

Compounds derived from this compound have shown promise in antiviral research. For instance, certain 5-substituted 2,4-diaminopyrimidine derivatives have demonstrated marked inhibitory effects on retrovirus replication in cell culture, offering insights into new therapeutic avenues for viral diseases (Hocková et al., 2003).

4. Role in Drug Development

It's also used in developing prochelators for oxidative stress. For example, BSIH, a prodrug version of a metal chelator, incorporates a boronate group from compounds like this compound. This usage underscores its role in creating therapeutic agents targeting specific cellular conditions, such as oxidative stress (Wang & Franz, 2018).

Mechanism of Action

Target of Action

Similar compounds have been used in the synthesis of cholinergic drugs, which target the cholinergic system in the body .

Mode of Action

It is known that the compound can be synthesized through nucleophilic and amidation reactions .

Biochemical Pathways

Similar compounds have been used in the synthesis of cholinergic drugs, which affect the cholinergic system in the body .

Pharmacokinetics

Similar compounds have been used in the synthesis of cholinergic drugs, which have been studied for their pharmacokinetic properties .

Result of Action

Similar compounds have been used in the synthesis of cholinergic drugs, which have known effects on the cholinergic system in the body .

Action Environment

Similar compounds have been used in the synthesis of cholinergic drugs, which are known to be influenced by various environmental factors .

Safety and Hazards

The compound is classified as Eye Irrit. 2 - Flam. Liq. 3 according to GHS classification. It is also moisture sensitive.

Future Directions

The compound has potential applications in the construction of stimulus-responsive drug carriers due to its advantages of simple construction conditions, good biocompatibility, and ability to respond to various microenvironmental changes such as pH, glucose, and ATP in the organism.

Biochemical Analysis

Biochemical Properties

2-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine plays a crucial role in biochemical reactions, particularly in the context of enzyme inhibition and molecular recognition. The boronic ester group in this compound can form reversible covalent bonds with diols and other nucleophiles, making it a valuable tool for studying enzyme mechanisms and interactions. For instance, it has been shown to interact with serine hydrolases and proteases, forming stable complexes that inhibit enzyme activity . Additionally, this compound can act as a ligand for various proteins, facilitating the study of protein-ligand interactions and the identification of potential drug targets.

Cellular Effects

The effects of this compound on cellular processes are multifaceted. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can modulate the activity of kinases and phosphatases, leading to alterations in phosphorylation states and downstream signaling events . Furthermore, it has been reported to affect the expression of genes involved in cell cycle regulation and apoptosis, thereby impacting cell proliferation and survival. The compound’s ability to interact with metabolic enzymes also suggests a role in modulating cellular metabolism and energy production.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One key mechanism involves the formation of reversible covalent bonds with active site residues of enzymes, leading to enzyme inhibition or activation . This interaction is often mediated by the boronic ester group, which can form stable complexes with nucleophilic residues such as serine, threonine, and cysteine. Additionally, the compound can influence gene expression by binding to transcription factors or other regulatory proteins, thereby modulating their activity and altering the transcriptional landscape of the cell.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation profile. Studies have shown that this compound is relatively stable under physiological conditions, with minimal degradation over time . Prolonged exposure to certain environmental factors, such as light and heat, can lead to gradual degradation and loss of activity. In in vitro and in vivo studies, the compound has been observed to exert long-term effects on cellular function, including sustained inhibition of enzyme activity and persistent changes in gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to exert beneficial effects, such as enhanced enzyme inhibition and improved therapeutic outcomes . At higher doses, it can induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have also been observed, where the compound’s efficacy plateaus beyond a certain dosage, indicating the importance of optimizing dosage regimens for therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interactions with metabolic enzymes and cofactors. The compound can be metabolized by cytochrome P450 enzymes, leading to the formation of various metabolites . These metabolites can further interact with other metabolic pathways, influencing metabolic flux and altering metabolite levels. Additionally, the compound’s ability to modulate enzyme activity suggests a role in regulating key metabolic processes, such as glycolysis and the tricarboxylic acid cycle.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by solute carrier transporters, facilitating its intracellular accumulation and distribution . Once inside the cell, it can bind to various proteins, influencing its localization and activity. The compound’s distribution within tissues is also influenced by its affinity for specific binding sites, leading to preferential accumulation in certain organs and tissues.

Subcellular Localization

The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, such as the nucleus, mitochondria, or endoplasmic reticulum, through the recognition of targeting sequences . Additionally, post-translational modifications, such as phosphorylation or ubiquitination, can influence the compound’s localization and activity, further modulating its effects on cellular function.